Cas no 77541-65-2 (3(2H)-Pyridazinone,5-chloro-4-methoxy-2-(phenylmethyl)-)
3(2H)-Pyridazinone, 5-chloro-4-methoxy-2-(phenylmethyl)- is a heterocyclic compound featuring a pyridazinone core substituted with chloro, methoxy, and benzyl functional groups. Its structural configuration imparts reactivity suitable for pharmaceutical and agrochemical applications, particularly as an intermediate in synthesizing biologically active molecules. The chloro and methoxy substituents enhance electrophilic character, facilitating further functionalization, while the phenylmethyl group contributes to lipophilicity, influencing solubility and binding properties. This compound is valued for its stability under standard conditions and compatibility with diverse synthetic routes. Its well-defined molecular structure ensures reproducibility in research and industrial processes, making it a reliable choice for targeted chemical synthesis.
77541-65-2 structure
Product Name:3(2H)-Pyridazinone,5-chloro-4-methoxy-2-(phenylmethyl)-
CAS No:77541-65-2
MF:C12H11ClN2O2
MW:250.680941820145
CID:562864
PubChem ID:13526213
Update Time:2025-10-17
3(2H)-Pyridazinone,5-chloro-4-methoxy-2-(phenylmethyl)- Chemical and Physical Properties
Names and Identifiers
-
- 3(2H)-Pyridazinone,5-chloro-4-methoxy-2-(phenylmethyl)-
- 2-BENZYL-5-CHLORO-4-METHOXY-2H-PYRIDAZIN-3-ONE
- 2-BENZYL-5-CHLORO-4-METHOXY-3(2H)-PYRIDAZINONE
- 2-benzyl-5-chloro-4-methoxypyridazin-3-one
- FT-0641651
- 2-benzyl-5-chloro-4-methoxypyridazin-3(2H)-one
- DTXSID10542946
- SCHEMBL4383612
- GBVKANQQLBNAJH-UHFFFAOYSA-N
- 77541-65-2
-
- Inchi： 1S/C12H11ClN2O2/c1-17-11-10(13)7-14-15(12(11)16)8-9-5-3-2-4-6-9/h2-7H,8H2,1H3
- InChI Key： GBVKANQQLBNAJH-UHFFFAOYSA-N
- SMILES： ClC1C=NN(C(C=1OC)=O)CC1C=CC=CC=1
Computed Properties
- Exact Mass: 250.05100
- Monoisotopic Mass: 250.0509053g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 360
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 41.9Ų
Experimental Properties
- PSA: 44.12000
- LogP: 1.95360
3(2H)-Pyridazinone,5-chloro-4-methoxy-2-(phenylmethyl)- Security Information
-
Hazardous Material Identification：
3(2H)-Pyridazinone,5-chloro-4-methoxy-2-(phenylmethyl)- Customs Data
- HS CODE：2933990090
- Customs Data：
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
3(2H)-Pyridazinone,5-chloro-4-methoxy-2-(phenylmethyl)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Apollo Scientific | OR14977-100mg |
2-Benzyl-5-chloro-4-methoxy-2H-pyridazin-3-one |
77541-65-2 | 100mg |
£144.00 | 2023-09-02 | ||
| Apollo Scientific | OR14977-250mg |
2-Benzyl-5-chloro-4-methoxy-2H-pyridazin-3-one |
77541-65-2 | 250mg |
£248.00 | 2023-09-02 | ||
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1593904-100mg |
2-Benzyl-5-chloro-4-methoxypyridazin-3(2H)-one |
77541-65-2 | 98% | 100mg |
￥2593.00 | 2024-07-28 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1593904-250mg |
2-Benzyl-5-chloro-4-methoxypyridazin-3(2H)-one |
77541-65-2 | 98% | 250mg |
￥4452.00 | 2024-07-28 |
3(2H)-Pyridazinone,5-chloro-4-methoxy-2-(phenylmethyl)- Related Literature
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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3. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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